Cas no 2357447-39-1 (Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate)

• Product Name: Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate
• CAS No: 2357447-39-1
• MF: C₁₇H₂₅NO₂
• MW: 275.38590502739
• CID: 6503166
• PubChem ID: 165897199
• Update Time: 2025-05-21

Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27782383
• 2357447-39-1
• tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate
• Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate

• Inchi： 1S/C17H25NO2/c1-13-6-5-7-14(12-13)17(8-10-18-11-9-17)15(19)20-16(2,3)4/h5-7,12,18H,8-11H2,1-4H3
• InChI Key： SHPPGYCHFZZECV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C2C=CC=C(C)C=2)CCNCC1)=O

Computed Properties

• Exact Mass: 275.188529040g/mol
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate

Comprehensive Overview of Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate (CAS No. 2357447-39-1)

The compound Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate (CAS No. 2357447-39-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this compound serves as a valuable intermediate in the synthesis of more complex molecules. The tert-butyl group and the piperidine ring system are key functional elements that contribute to its reactivity and potential applications. Researchers are particularly interested in its role in drug discovery, where it may be used to modulate biological activity or improve pharmacokinetic properties.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate is no exception, as its structure allows for further functionalization, making it a sought-after building block. The 3-methylphenyl substituent adds aromatic character, which can influence binding affinity in target molecules. This compound is often discussed in forums and research papers alongside keywords like "piperidine carboxylate synthesis" and "tert-butyl ester applications," reflecting its relevance in contemporary scientific discourse.

One of the trending topics in organic chemistry is the development of sustainable and efficient synthetic routes. Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate has been explored in this context, with researchers investigating greener catalysts and solvent-free conditions for its preparation. Such advancements align with the broader industry shift toward environmentally friendly practices. Searches for "green synthesis of piperidine derivatives" and "tert-butyl protecting group strategies" often highlight this compound as a case study.

The pharmacological potential of Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate is another area of interest. While not a drug itself, its scaffold is frequently employed in the design of bioactive molecules. For instance, it may serve as a precursor for compounds targeting neurological or inflammatory pathways. This has led to increased searches for terms like "piperidine-based drug design" and "tert-butyl carboxylate in medicinal chemistry." The compound's balanced lipophilicity, attributed to the tert-butyl and aromatic moieties, makes it particularly useful in optimizing drug-like properties.

From a technical standpoint, the characterization of Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its use in high-value applications. Researchers and manufacturers frequently search for "analytical methods for piperidine compounds" and "CAS 2357447-39-1 specifications," underscoring the need for reliable quality control.

In summary, Tert-butyl 4-(3-methylphenyl)piperidine-4-carboxylate (CAS No. 2357447-39-1) is a multifaceted compound with broad utility in chemical synthesis and drug development. Its structural attributes, combined with the growing emphasis on sustainable chemistry and pharmacological innovation, ensure its continued relevance. Whether you're exploring "piperidine carboxylate derivatives" or seeking "tert-butyl ester intermediates," this compound represents a compelling subject for further study and application.